Cas no 821770-39-2 (6-Octen-3-one, 7-methyl-1-phenyl-4-[(2E)-3-phenyl-2-propenyl]-)

• Product name: 6-Octen-3-one, 7-methyl-1-phenyl-4-[(2E)-3-phenyl-2-propenyl]-
• CAS No: 821770-39-2
• MF: C₂₄H₂₈O
• MW: 332.47852
• CID: 697523
• PubChem ID: 71419962

6-Octen-3-one, 7-methyl-1-phenyl-4-[(2E)-3-phenyl-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• 6-Octen-3-one, 7-methyl-1-phenyl-4-[(2E)-3-phenyl-2-propenyl]-
• 7-methyl-1-phenyl-4-(3-phenylprop-2-enyl)oct-6-en-3-one
• DTXSID20839177
• 7-Methyl-1-phenyl-4-(3-phenylprop-2-en-1-yl)oct-6-en-3-one
• 821770-39-2

• Inchi： InChI=1S/C24H28O/c1-20(2)16-18-23(15-9-14-21-10-5-3-6-11-21)24(25)19-17-22-12-7-4-8-13-22/h3-14,16,23H,15,17-19H2,1-2H3
• InChI Key： SCXSRKZZKFUURC-UHFFFAOYSA-N
• SMILES： CC(=CCC(CC=CC1=CC=CC=C1)C(=O)CCC2=CC=CC=C2)C

Computed Properties

• Exact Mass: 332.214015512g/mol
• Monoisotopic Mass: 332.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 17.1Ų